Cas no 25552-08-3 ((5-hydroxy-4-oxo-4H-pyran-2-yl)methyl acetate)

• Product name: (5-hydroxy-4-oxo-4H-pyran-2-yl)methyl acetate
• CAS No: 25552-08-3
• MF: C₈H₈O₅
• MW: 184.14612
• MDL: MFCD18431829
• CID: 1423426
• PubChem ID: 12216388

(5-hydroxy-4-oxo-4H-pyran-2-yl)methyl acetate Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 2-[(acetyloxy)methyl]-5-hydroxy-
• (5-hydroxy-4-oxopyran-2-yl)methyl acetate
• (5-hydroxy-4-oxo-4H-pyran-2-yl)methyl acetate
• AKOS022505458
• BBL036450
• VS-13493
• SCHEMBL11981428
• EN300-7447581
• Z1235828823
• AB88059
• STL512373
• DTXSID60480884
• F2158-2187
• CS-0260075
• 25552-08-3

• MDL： MFCD18431829
• Inchi： InChI=1S/C8H8O5/c1-5(9)12-3-6-2-7(10)8(11)4-13-6/h2,4,11H,3H2,1H3
• InChI Key： MWPFSCIYGNZCJP-UHFFFAOYSA-N
• SMILES： CC(=O)OCc1cc(=O)c(O)co1

Computed Properties

• Exact Mass: 184.03714
• Monoisotopic Mass: 184.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives